4-({2-[(4-bromophenyl)ethynyl]phenyl}amino)-4-oxo-2-butenoic acid

• IUPAC Name: (Z)-4-[2-[2-(4-bromophenyl)ethynyl]anilino]-4-oxobut-2-enoic acid
• InChI: InChI=1S/C18H12BrNO3/c19-15-9-6-13(7-10-15)5-8-14-3-1-2-4-16(14)20-17(21)11-12-18(22)23/h1-4,6-7,9-12H,(H,20,21)(H,22,23)/b12-11-
• InChI Key: CMZACEALZURUGE-QXMHVHEDSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C#CC2=CC=C(C=C2)Br)NC(=O)C=CC(=O)O
• Isomeric SMILES: C1=CC=C(C(=C1)C#CC2=CC=C(C=C2)Br)NC(=O)/C=C\C(=O)O
• Molecular Formula: C18H12BrNO3
• Molecular Weight: 370.2 g/mol

Description

4-({2-[(4-bromophenyl)ethynyl]phenyl}amino)-4-oxo-2-butenoic acid, also known as BPEA, is a small molecule drug that has attracted significant attention in the scientific community due to its potential therapeutic applications. BPEA is a potent inhibitor of the enzyme 15-lipoxygenase (15-LOX), which is involved in the production of inflammatory mediators and has been implicated in the pathogenesis of various diseases.

Mechanism of Action

4-({2-[(4-bromophenyl)ethynyl]phenyl}amino)-4-oxo-2-butenoic acid exerts its therapeutic effects by inhibiting the enzyme 15-LOX, which is involved in the production of inflammatory mediators such as leukotrienes and lipoxins. By blocking this pathway, 4-({2-[(4-bromophenyl)ethynyl]phenyl}amino)-4-oxo-2-butenoic acid reduces inflammation and oxidative stress, which are key contributors to the pathogenesis of various diseases.
Biochemical and Physiological Effects:
4-({2-[(4-bromophenyl)ethynyl]phenyl}amino)-4-oxo-2-butenoic acid has been shown to have a number of biochemical and physiological effects, including inhibition of 15-LOX activity, reduction of inflammatory cytokine production, and modulation of cellular signaling pathways. 4-({2-[(4-bromophenyl)ethynyl]phenyl}amino)-4-oxo-2-butenoic acid has also been shown to have antioxidant properties, which may contribute to its therapeutic effects in various diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of 4-({2-[(4-bromophenyl)ethynyl]phenyl}amino)-4-oxo-2-butenoic acid is its potency and selectivity for 15-LOX inhibition, which makes it a valuable tool for studying the role of this enzyme in various diseases. However, one of the limitations of 4-({2-[(4-bromophenyl)ethynyl]phenyl}amino)-4-oxo-2-butenoic acid is its relatively low solubility in aqueous solutions, which can make it difficult to work with in certain experimental settings.

Future Directions

There are a number of potential future directions for research on 4-({2-[(4-bromophenyl)ethynyl]phenyl}amino)-4-oxo-2-butenoic acid, including:
1. Development of more potent and selective 15-LOX inhibitors based on the structure of 4-({2-[(4-bromophenyl)ethynyl]phenyl}amino)-4-oxo-2-butenoic acid.
2. Investigation of the role of 15-LOX in various diseases, and the potential therapeutic applications of 15-LOX inhibitors such as 4-({2-[(4-bromophenyl)ethynyl]phenyl}amino)-4-oxo-2-butenoic acid.
3. Exploration of the mechanisms underlying the antioxidant and anti-inflammatory effects of 4-({2-[(4-bromophenyl)ethynyl]phenyl}amino)-4-oxo-2-butenoic acid, and their potential therapeutic implications.
4. Evaluation of the safety and efficacy of 4-({2-[(4-bromophenyl)ethynyl]phenyl}amino)-4-oxo-2-butenoic acid in preclinical and clinical studies, with a view to developing it as a therapeutic agent for various diseases.
In conclusion, 4-({2-[(4-bromophenyl)ethynyl]phenyl}amino)-4-oxo-2-butenoic acid is a small molecule drug that has shown promise for its potential therapeutic applications in various diseases. Its potent and selective inhibition of 15-LOX makes it a valuable tool for studying the role of this enzyme in disease pathogenesis, and its antioxidant and anti-inflammatory properties may have broader therapeutic implications. Further research is needed to fully understand the potential of 4-({2-[(4-bromophenyl)ethynyl]phenyl}amino)-4-oxo-2-butenoic acid as a therapeutic agent, and to develop more potent and selective 15-LOX inhibitors based on its structure.

Scientific Research Applications

4-({2-[(4-bromophenyl)ethynyl]phenyl}amino)-4-oxo-2-butenoic acid has been extensively studied for its potential therapeutic applications in various diseases, including cancer, cardiovascular disease, and neurodegenerative disorders. In cancer, 4-({2-[(4-bromophenyl)ethynyl]phenyl}amino)-4-oxo-2-butenoic acid has been shown to inhibit the growth and metastasis of various cancer cell lines, including prostate, breast, and lung cancer. In cardiovascular disease, 4-({2-[(4-bromophenyl)ethynyl]phenyl}amino)-4-oxo-2-butenoic acid has been shown to reduce inflammation and oxidative stress, which are key contributors to the development of atherosclerosis. In neurodegenerative disorders, 4-({2-[(4-bromophenyl)ethynyl]phenyl}amino)-4-oxo-2-butenoic acid has been shown to protect against neuronal damage and improve cognitive function.